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Cat. No.: B10831610

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro potency of BI-4142, a potent

and selective inhibitor of Human Epidermal Growth Factor Receptor 2 (HER2). The information

compiled herein, including quantitative potency data, detailed experimental methodologies, and

signaling pathway visualizations, is intended to support researchers and drug development

professionals in their exploration of BI-4142 as a potential therapeutic agent.

Core Mechanism of Action
BI-4142 is a highly selective, orally active tyrosine kinase inhibitor (TKI) that targets HER2.[1] It

has demonstrated significant potency against both wild-type HER2 and various oncogenic

HER2 mutants, including exon 20 insertions, which are prevalent in certain cancers like non-

small-cell lung cancer (NSCLC).[2] A key characteristic of BI-4142 is its high selectivity for

HER2 over the wild-type epidermal growth factor receptor (EGFR), which is anticipated to

minimize EGFR-mediated toxicities often associated with less selective pan-ErbB inhibitors.
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The half-maximal inhibitory concentration (IC50) of BI-4142 has been determined in a variety of

cancer cell lines, including those engineered to overexpress specific HER2 and EGFR

mutations. The data, summarized in the tables below, highlight the compound's potent anti-

proliferative activity and its selectivity profile.

Biochemical Assay Data
Target Enzyme IC50 (nM)

HER2 (Wild-Type) 5

Cellular Anti-Proliferative Activity
Cell Line Genetic Background IC50 (nM)

NCI-H2170 HER2 WT 16

NCI-H2170 HER2 YVMA 82

Ba/F3 HER2 YVMA 4

Ba/F3 HER2 YVMA, S783C 24

Ba/F3 EGFR WT 718

Ba/F3 EGFR C775S 43

HEK HER2 YVMA 10

HEK EGFR WT 270

A431 EGFR WT >5000

Experimental Protocols
The following sections detail the methodologies employed to ascertain the in vitro potency of

BI-4142.

Cell-Based Proliferation/Viability Assay
This protocol outlines a general procedure for determining the anti-proliferative effects of BI-
4142 on cancer cell lines. The CellTiter-Glo® Luminescent Cell Viability Assay is a common
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method for such assessments.

1. Cell Culture and Seeding:

Culture cancer cell lines (e.g., NCI-H2170, Ba/F3) in their recommended growth medium,

supplemented with fetal bovine serum and antibiotics, in a humidified incubator at 37°C with

5% CO2. For Ba/F3 cells, which are dependent on interleukin-3 (IL-3) for survival, IL-3 is

typically included in the culture medium for routine maintenance but omitted for assays

where proliferation is dependent on an expressed oncogenic kinase.

Harvest cells during their logarithmic growth phase.

Seed the cells into 96-well opaque-walled plates at a predetermined density (e.g., 5,000-

10,000 cells/well) in a final volume of 100 µL. Allow the cells to adhere and stabilize for 24

hours.

2. Compound Treatment:

Prepare a serial dilution of BI-4142 in the appropriate cell culture medium. A typical

concentration range would span from 1 nM to 5 µM.

Add the diluted BI-4142 or vehicle control (e.g., DMSO) to the respective wells.

Incubate the plates for a period of 72 to 96 hours.

3. Measurement of Cell Viability:

Equilibrate the 96-well plate and the CellTiter-Glo® reagent to room temperature.

Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions

(typically a volume equal to the cell culture medium in the well).

Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent

signal.

Measure the luminescence using a plate reader.
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4. Data Analysis:

The luminescent signal is proportional to the amount of ATP present, which is indicative of

the number of viable cells.

Normalize the data to the vehicle-treated control wells.

Plot the normalized data against the logarithm of the BI-4142 concentration and fit to a four-

parameter logistic equation to determine the IC50 value.

Biochemical Kinase Assay
The in vitro kinase activity of BI-4142 against purified HER2 enzyme can be determined using

a luminescent-based assay such as the ADP-Glo™ Kinase Assay.

1. Reagent Preparation:

Prepare the kinase reaction buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL

BSA, 50 µM DTT).

Dilute the purified HER2 enzyme and the substrate (e.g., a synthetic peptide) in the kinase

reaction buffer to the desired concentrations.

Prepare a serial dilution of BI-4142 in the kinase reaction buffer.

Prepare the ATP solution at the desired concentration (e.g., at or near the Km for the

enzyme).

2. Kinase Reaction:

In a 96-well plate, add the diluted BI-4142 or vehicle control.

Add the diluted HER2 enzyme to each well.

Initiate the kinase reaction by adding the ATP and substrate mixture.

Incubate the plate at 30°C for a specified period (e.g., 60 minutes).

3. ADP Detection:
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Stop the kinase reaction and measure the amount of ADP produced using the ADP-Glo™

Kinase Assay system according to the manufacturer's protocol. This typically involves two

steps:

Adding ADP-Glo™ Reagent to deplete the remaining ATP.

Adding Kinase Detection Reagent to convert ADP to ATP and then measure the newly

synthesized ATP via a luciferase reaction.

Measure the luminescence using a plate reader.

4. Data Analysis:

The luminescent signal is proportional to the amount of ADP generated, which reflects the

kinase activity.

Calculate the percentage of inhibition for each BI-4142 concentration relative to the vehicle

control.

Plot the percentage of inhibition against the logarithm of the BI-4142 concentration and fit

the data to a suitable model to determine the IC50 value.

Signaling Pathways and Experimental Workflows
The following diagrams, generated using Graphviz, illustrate the HER2 signaling pathway and

a typical experimental workflow for determining the in vitro potency of BI-4142.

HER2 Signaling Pathway
Caption: Simplified HER2 signaling cascade and the inhibitory action of BI-4142.

Experimental Workflow for IC50 Determination
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Caption: Workflow for determining the in vitro potency of BI-4142.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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